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Compound of Interest

Compound Name:
methyl N-(4-

chlorophenyl)carbamate

Cat. No.: B102794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl N-(4-
chlorophenyl)carbamate, a compound of significant interest in medicinal chemistry and

neuropharmacology. This document details its chemical identity, physicochemical properties,

synthesis, and its primary mechanism of action as a cholinesterase inhibitor. Detailed

experimental protocols are provided to support further research and development.

Chemical Identity and Synonyms
Methyl N-(4-chlorophenyl)carbamate is a carbamate ester that has garnered attention

primarily for its biological activity. Its unique structure, featuring a methylcarbamate group

attached to a 4-chlorophenyl ring, is key to its function.

Identifier Value

CAS Number 940-36-3[1]

IUPAC Name methyl 4-chlorophenylcarbamate[1]

Molecular Formula C₈H₈ClNO₂

Synonyms
Methyl N-(4-chlorophenyl)carbamate, Methyl 4-

chlorophenylcarbamate
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Physicochemical and Structural Data
The following table summarizes the key quantitative properties of Methyl N-(4-
chlorophenyl)carbamate. This data is essential for its handling, formulation, and analysis in a

research setting.

Property Value Source

Molecular Weight 185.61 g/mol [1]

Physical Form Solid [1]

Purity (Typical) ≥98% [1]

Storage Conditions
Sealed in dry, room

temperature
[1]

InChI Key
CRGWHGISCDFEJY-

UHFFFAOYSA-N
[1]

Crystal System Monoclinic

Space Group P2₁/n

Unit Cell Dimensions
a = 11.126 Å, b = 9.833 Å, c =

8.0076 Å, β = 99.34°

Core Application: Cholinesterase Inhibition
Methyl N-(4-chlorophenyl)carbamate is primarily studied as an inhibitor of cholinesterase

enzymes, particularly acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous

system, responsible for breaking down the neurotransmitter acetylcholine. By inhibiting AChE,

the concentration and duration of acetylcholine in the synaptic cleft are increased, enhancing

cholinergic neurotransmission. This mechanism is a key therapeutic strategy for conditions

characterized by cholinergic deficits, such as Alzheimer's disease.

Mechanism of Action
Carbamates like Methyl N-(4-chlorophenyl)carbamate act as pseudo-irreversible inhibitors of

AChE. The carbamate moiety mimics the natural substrate, acetylcholine, and binds to the
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active site of the enzyme. A key serine residue in the active site performs a nucleophilic attack

on the carbonyl carbon of the carbamate. This results in the formation of a transient covalent

carbamylated enzyme intermediate, which is much more stable and hydrolyzes significantly

slower than the acetylated intermediate formed with acetylcholine. This prolonged inactivation

of the enzyme leads to the accumulation of acetylcholine in the synapse.
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Caption: Cholinergic signaling pathway and inhibition by Methyl N-(4-
chlorophenyl)carbamate.

Experimental Protocols
Synthesis of Methyl N-(4-chlorophenyl)carbamate
This protocol describes a laboratory-scale synthesis based on the reaction of 4-chlorophenyl

isocyanate with methanol. Isocyanates are toxic and moisture-sensitive; appropriate safety
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precautions must be taken.

Materials:

4-chlorophenyl isocyanate

Anhydrous methanol

Anhydrous toluene or other inert solvent (e.g., THF, dichloromethane)

Triethylamine (catalytic amount)

Round-bottom flask with reflux condenser and drying tube

Magnetic stirrer and heating mantle

Standard glassware for workup and purification

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 4-chlorophenyl isocyanate (1 equivalent) in anhydrous toluene.

Addition of Alcohol: To the stirred solution, add anhydrous methanol (1.1 equivalents)

dropwise at room temperature. An exothermic reaction may be observed.

Catalysis: Add a catalytic amount of triethylamine (e.g., 0.05 equivalents) to the reaction

mixture.

Reaction: Heat the mixture to reflux (or stir at room temperature, monitoring by TLC) until the

starting isocyanate is consumed. The reaction progress can be monitored by thin-layer

chromatography (TLC) or infrared (IR) spectroscopy (disappearance of the isocyanate peak

at ~2250 cm⁻¹).

Workup: Once the reaction is complete, cool the mixture to room temperature. If a precipitate

has formed, it can be collected by filtration. Otherwise, the solvent can be removed under

reduced pressure using a rotary evaporator.
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Purification: The crude product is a solid. It can be purified by recrystallization from a suitable

solvent system, such as ethanol or a mixture of ethyl acetate and hexanes, to yield colorless

crystals of Methyl N-(4-chlorophenyl)carbamate.[2]

Characterization: Confirm the identity and purity of the product using techniques such as

NMR spectroscopy, mass spectrometry, and melting point analysis.

Acetylcholinesterase Inhibition Assay (Ellman's Method)
This colorimetric assay is a standard method for measuring AChE activity and its inhibition. The

assay quantifies the production of thiocholine, which results from the hydrolysis of the substrate

acetylthiocholine by AChE. Thiocholine reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB,

Ellman's reagent) to produce a yellow-colored 5-thio-2-nitrobenzoate (TNB) anion, which is

measured spectrophotometrically at 412 nm.

Materials:

Acetylcholinesterase (AChE) enzyme solution

Acetylthiocholine iodide (ATCI) substrate solution

5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) solution

Phosphate buffer (e.g., 0.1 M, pH 8.0)

Test compound (Methyl N-(4-chlorophenyl)carbamate) dissolved in a suitable solvent

(e.g., DMSO)

96-well microplate

Microplate reader capable of measuring absorbance at 412 nm

Procedure:

Reagent Preparation: Prepare fresh solutions of ATCI and DTNB in the phosphate buffer.

Assay Setup: In the wells of a 96-well plate, add the following in order:
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Phosphate buffer

DTNB solution

AChE enzyme solution

Test compound solution at various concentrations (or solvent control).

Pre-incubation: Pre-incubate the plate at a controlled temperature (e.g., 37°C) for a set

period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

Initiate Reaction: Start the enzymatic reaction by adding the ATCI substrate solution to all

wells.

Kinetic Measurement: Immediately place the plate in the microplate reader and measure the

change in absorbance at 412 nm over time (e.g., every minute for 10-20 minutes).

Data Analysis:

Calculate the rate of reaction (V) for each well from the linear portion of the absorbance

vs. time plot.

Determine the percentage of inhibition for each concentration of the test compound

relative to the solvent control (100% activity).

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of

enzyme activity).
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Caption: Experimental workflow for the Acetylcholinesterase (AChE) inhibition assay.
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Safety and Handling
Methyl N-(4-chlorophenyl)carbamate is classified as harmful. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated fume hood.

Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332

(Harmful if inhaled).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection).[1]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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